![molecular formula C21H24O4 B3035564 2',4'-Dihydroxy-7-methoxy-8-prenylflavan CAS No. 331954-16-6](/img/structure/B3035564.png)
2',4'-Dihydroxy-7-methoxy-8-prenylflavan
Overview
Description
2’,4’-Dihydroxy-7-methoxy-8-prenylflavan is a natural compound found in Broussonetia papyrifera and Morus alba . It is renowned for its robust antioxidant and anti-inflammatory attributes, making it an efficacious warrior against oxidative stress and inflammation .
Synthesis Analysis
This compound is isolated from a chloroform-soluble extract of dried Morus alba fruits . The exact synthesis process is not detailed in the available resources.Molecular Structure Analysis
The molecular formula of 2’,4’-Dihydroxy-7-methoxy-8-prenylflavan is C21H24O4 . Its molecular weight is 340.4 g/mol . The IUPAC name is 4-[7-methoxy-8-(3-methylbut-2-enyl)-3,4-dihydro-2H-chromen-2-yl]benzene-1,3-diol .Physical And Chemical Properties Analysis
The compound has a molecular weight of 340.4 g/mol and a complexity of 459 . It has 2 hydrogen bond donors and 4 hydrogen bond acceptors . The topological polar surface area is 58.9 Ų . The compound has 4 rotatable bonds .Scientific Research Applications
Identification and Structural Analysis
- New Prenylflavans from Cyperus Conglomeratus : This study reports the discovery of new prenylflavans, including compounds closely related to 2',4'-Dihydroxy-7-methoxy-8-prenylflavan, in Cyperus conglomeratus. The structural analysis was conducted using various spectroscopic methods (Abdel-Razik et al., 2005).
Metabolic Biotransformation Studies
- Biotransformed Metabolites of Hop Prenylflavanone Isoxanthohumol : This research highlights the microbial biotransformation of isoxanthohumol, a major hop prenylflavanone, and its conversion into various metabolites. These findings are essential to understanding the metabolic fates of similar compounds like 2',4'-Dihydroxy-7-methoxy-8-prenylflavan in mammalian systems (Kim et al., 2019).
Chemical Diversity in Natural Sources
- Prenylflavanones and Triterpenoids from Mallotus Mollissimus : This study identified various prenylflavanones, including compounds structurally related to 2',4'-Dihydroxy-7-methoxy-8-prenylflavan, in Mallotus mollissimus. The research contributes to understanding the chemical diversity of natural sources (Phan et al., 2017).
Biological Activities
- Prenylflavone Derivatives from Broussonetia Papyrifera : This study discovered prenylflavone derivatives, similar to 2',4'-Dihydroxy-7-methoxy-8-prenylflavan, exhibiting potent anti-tumor activity. This reveals the potential for similar compounds in cancer treatment applications (Guo et al., 2013).
Mechanism of Action
Target of Action
It is known that this compound has significant biological activity , suggesting it interacts with specific molecular targets in the body.
Result of Action
It is known to exhibit significant biological activity , indicating that it does have an impact at the molecular and cellular levels.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2’,4’-Dihydroxy-7-methoxy-8-prenylflavan . .
properties
IUPAC Name |
4-[7-methoxy-8-(3-methylbut-2-enyl)-3,4-dihydro-2H-chromen-2-yl]benzene-1,3-diol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24O4/c1-13(2)4-8-17-19(24-3)10-5-14-6-11-20(25-21(14)17)16-9-7-15(22)12-18(16)23/h4-5,7,9-10,12,20,22-23H,6,8,11H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAUAVKGFNHNNGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCC1=C(C=CC2=C1OC(CC2)C3=C(C=C(C=C3)O)O)OC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2',4'-Dihydroxy-7-methoxy-8-prenylflavan |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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